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Compound of Interest

Compound Name: Diethyl fluoro(nitro)propanedioate

Cat. No.: B8705010 Get Quote

Technical Support Center: Diethyl
Fluoromalonate
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of diethyl fluoromalonate.

Frequently Asked Questions (FAQs)
Q1: What is diethyl fluoromalonate and what are its primary applications?

A1: Diethyl fluoromalonate (CAS No. 685-88-1) is a fluorinated organic compound used as a

versatile intermediate in organic synthesis.[1] Its unique structure makes it a valuable building

block in the pharmaceutical and agrochemical industries for synthesizing novel compounds

with enhanced biological activity.[1] It is also used in the creation of specialty fine chemicals.[1]

Q2: What are the main hazards associated with diethyl fluoromalonate?

A2: Diethyl fluoromalonate is a combustible liquid that can cause severe skin burns and serious

eye damage.[2][3] It may also cause respiratory irritation.[2] It is classified as a lachrymator,

meaning it can induce tearing.[2][4] Upon combustion, it can produce hazardous decomposition

products such as carbon oxides and hydrogen fluoride.[2]

Q3: What personal protective equipment (PPE) is required when handling diethyl

fluoromalonate?
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A3: When handling diethyl fluoromalonate, it is crucial to wear appropriate personal protective

equipment to prevent exposure. This includes:

Eye/Face Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves.[2]

Skin and Body Protection: A lab coat or other suitable protective clothing.[2]

Respiratory Protection: In case of inadequate ventilation, a respirator should be worn.[2]

Q4: How should diethyl fluoromalonate be stored?

A4: Diethyl fluoromalonate should be stored in a dry, cool, and well-ventilated area in a tightly

closed container.[2][4] It is sensitive to moisture and should be kept under an inert gas.[2] Keep

it away from ignition sources, strong bases, and strong oxidizing agents.[2]

Q5: What should I do in case of a spill?

A5: For a small spill, absorb it with a dry chemical absorbent. For a large spill, dike the area

and use a pump or vacuum to collect the material, followed by absorption of the remainder.[2]

Use non-sparking, explosion-proof equipment.[2] Ensure the area is well-ventilated.[2] All

contaminated materials should be placed in a suitable container for disposal.[2]

Q6: What are the proper disposal methods for diethyl fluoromalonate waste?

A6: Diethyl fluoromalonate waste should be disposed of in accordance with local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.[2]

The material may be removed to an authorized incinerator equipped with an afterburner and a

flue gas scrubber.[2]

Troubleshooting Guide
Scenario 1: I accidentally splashed a small amount of diethyl fluoromalonate on my gloved

hand.

Action: Immediately remove the contaminated glove and wash your hands thoroughly with

soap and water.[2] Observe the skin for any signs of irritation. Even if no irritation is
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immediately apparent, it is good practice to wash the affected area.

Scenario 2: While working in the fume hood, I noticed a strong, irritating odor that I suspect is

diethyl fluoromalonate vapor.

Action:

Ensure the fume hood sash is at the proper working height to maximize containment.

Check for any open containers or spills within the hood.

If the odor persists, and you suspect a leak or significant vapor release, evacuate the

immediate area and inform your supervisor or safety officer. Do not re-enter until the area

has been assessed and deemed safe.

Scenario 3: I am setting up a reaction and am unsure about the compatibility of diethyl

fluoromalonate with a specific reagent.

Action: Consult the Safety Data Sheet (SDS) for diethyl fluoromalonate, specifically the

section on "Reactivity and Stability" or "Incompatible Materials." Diethyl fluoromalonate is

incompatible with strong bases and strong oxidizing agents.[2] If you are still uncertain,

consult with a more experienced colleague, your principal investigator, or your institution's

chemical safety officer before proceeding.

Scenario 4: After my experiment, I have a small amount of unreacted diethyl fluoromalonate.

Can I neutralize it myself for disposal?

Action: It is not recommended to attempt to neutralize chemical waste unless you are

following a specifically approved and documented procedure for your institution. Waste

disposal should be handled by trained personnel. Collect the unreacted diethyl

fluoromalonate in a properly labeled waste container and follow your institution's guidelines

for hazardous waste pickup.

Quantitative Data
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Property Value

Molecular Formula C7H11FO4

Molecular Weight 178.16 g/mol

Appearance Clear colorless to pale yellow liquid[5]

Boiling Point 121-122 °C at 30 mm Hg

Density 1.129 g/mL at 25 °C

Flash Point 62 °C (143.6 °F)

Solubility
Soluble in organic solvents like ethanol and

acetone; limited solubility in water.[1]

Refractive Index n20/D 1.407

Experimental Protocols & Workflows
General Synthesis of Diethyl Fluoromalonate
This protocol is a general example of a synthetic route to produce diethyl fluoromalonate.

Materials:

Diethyl malonate

Iodosylbenzene (PhIO)

Triethylamine pentahydrogen fluoride salt (Et3N·5HF)

1,2-dichloroethane (DCE)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Dichloromethane (CH2Cl2)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na2SO4)
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Teflon test tube or appropriate reaction vessel

Stirring apparatus

Heating apparatus (e.g., oil bath)

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexane and dichloromethane for elution

Procedure:

In a Teflon test tube, combine iodosylbenzene (2.5 mmol) and triethylamine pentahydrogen

fluoride salt (4.0 mmol) in 1,2-dichloroethane (1 mL).[1]

Stir the mixture at room temperature for 15 minutes.[1]

Add diethyl malonate (1.0 mmol) and an additional 1 mL of 1,2-dichloroethane to the reaction

mixture.[1]

Seal the test tube and heat the reaction at 70°C for 24 hours with stirring.[1]

After cooling to room temperature, neutralize the reaction mixture with a saturated aqueous

solution of sodium bicarbonate.[1]

Extract the product with dichloromethane (3 x 10 mL).[1]

Combine the organic layers and wash with brine (20 mL).[1]

Dry the organic layer over anhydrous sodium sulfate.[1]

Filter and concentrate the solution under reduced pressure to obtain the crude product.[1]

Purify the crude product by silica gel column chromatography using a hexane-

dichloromethane eluent system to yield pure diethyl fluoromalonate.[1]
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Visual Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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